(S)-4-(4-(2,3-Dihydroxypropyl)piperazin-1-yl)benzoic acid

• IUPAC Name: 4-[4-[(2S)-2,3-dihydroxypropyl]piperazin-1-yl]benzoic acid
• InChI: InChI=1S/C14H20N2O4/c17-10-13(18)9-15-5-7-16(8-6-15)12-3-1-11(2-4-12)14(19)20/h1-4,13,17-18H,5-10H2,(H,19,20)/t13-/m0/s1
• InChI Key: ZRQKHLBKWYJSMW-ZDUSSCGKSA-N
• Canonical SMILES: C1CN(CCN1CC(CO)O)C2=CC=C(C=C2)C(=O)O
• Isomeric SMILES: C1CN(CCN1C[C@@H](CO)O)C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C14H20N2O4
• Molecular Weight: 280.32 g/mol

Description

(S)-4-(4-(2,3-Dihydroxypropyl)piperazin-1-yl)benzoic acid, also known as S-DHPBA, is an important chemical compound that has been widely used in scientific research. It is a chiral molecule that contains a piperazine ring and a benzoic acid moiety, and has been found to exhibit a range of biochemical and physiological effects.

Scientific Research Applications

Drug Metabolism

A study by Hvenegaard et al. (2012) explored the oxidative metabolism of Lu AA21004, a novel antidepressant, identifying its conversion into several metabolites, including a benzylic alcohol further oxidized to the corresponding benzoic acid. This research highlights the role of cytochrome P450 enzymes in drug metabolism, providing insight into the metabolic pathways of novel therapeutic compounds (Hvenegaard et al., 2012).

Crystal Structure Analysis

Faizi et al. (2016) reported the crystal structure of 4-[4-(ethoxycarbonyl)piperazin-1-yl]benzoic acid (EPBA), revealing insights into the molecular conformation and interactions within the crystal lattice. This research contributes to the understanding of molecular structures and their implications for drug design and development (Faizi et al., 2016).

Synthesis and Antimicrobial Activities

Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives and evaluated their antimicrobial activities, highlighting the potential of piperazine-based compounds in developing new antimicrobial agents. This study exemplifies the application of chemical synthesis in addressing antimicrobial resistance (Bektaş et al., 2007).

Antibacterial Activity

Xu et al. (2012) synthesized a Schiff base with potential antibacterial activity, demonstrating the potential of piperazine derivatives in contributing to the discovery of new antibacterial agents. The study underscores the importance of structural modifications in enhancing biological activity (Xu et al., 2012).